Cas no 2229522-85-2 (3-amino-3-4-methoxy-2-(trifluoromethyl)phenylcyclobutan-1-ol)

• Product Name: 3-amino-3-4-methoxy-2-(trifluoromethyl)phenylcyclobutan-1-ol
• CAS No: 2229522-85-2
• MF: C₁₂H₁₄F₃NO₂
• MW: 261.240273952484
• CID: 5835540
• PubChem ID: 165660092
• Update Time: 2025-06-15

3-amino-3-4-methoxy-2-(trifluoromethyl)phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-4-methoxy-2-(trifluoromethyl)phenylcyclobutan-1-ol
• 3-amino-3-[4-methoxy-2-(trifluoromethyl)phenyl]cyclobutan-1-ol
• EN300-1949925
• 2229522-85-2

• Inchi： 1S/C12H14F3NO2/c1-18-8-2-3-9(10(4-8)12(13,14)15)11(16)5-7(17)6-11/h2-4,7,17H,5-6,16H2,1H3
• InChI Key： IAEJGACPQLMQSS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1(CC(C1)O)N)OC)(F)F

Computed Properties

• Exact Mass: 261.09766318g/mol
• Monoisotopic Mass: 261.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-3-4-methoxy-2-(trifluoromethyl)phenylcyclobutan-1-ol

Comprehensive Overview of 3-amino-3-(4-methoxy-2-(trifluoromethyl)phenyl)cyclobutan-1-ol (CAS No. 2229522-85-2)

The compound 3-amino-3-(4-methoxy-2-(trifluoromethyl)phenyl)cyclobutan-1-ol (CAS No. 2229522-85-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its distinct cyclobutane core, combined with functional groups such as amino, methoxy, and trifluoromethyl, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological targets with high specificity.

One of the key features of 3-amino-3-(4-methoxy-2-(trifluoromethyl)phenyl)cyclobutan-1-ol is its trifluoromethyl group, which is known to enhance metabolic stability and bioavailability in drug molecules. This attribute aligns with current trends in pharmaceutical development, where improving drug-like properties is a top priority. The methoxy substituent further contributes to the compound's versatility, enabling interactions with hydrophobic pockets in target proteins. These characteristics make it a valuable scaffold for designing novel therapeutics.

In recent years, the demand for cyclobutane-containing compounds has surged due to their conformational rigidity and potential to address challenging biological targets. The 3-amino-3-(4-methoxy-2-(trifluoromethyl)phenyl)cyclobutan-1-ol exemplifies this trend, as its cyclobutan-1-ol moiety offers a balance between stability and reactivity. This has led to its exploration in areas such as enzyme inhibition and receptor modulation, where precise molecular interactions are critical.

The synthesis of 3-amino-3-(4-methoxy-2-(trifluoromethyl)phenyl)cyclobutan-1-ol involves advanced organic chemistry techniques, including ring-forming reactions and selective functionalization. Researchers often employ asymmetric catalysis to achieve the desired stereochemistry, which is crucial for its biological activity. The compound's CAS No. 2229522-85-2 serves as a unique identifier in chemical databases, facilitating its retrieval and study in academic and industrial settings.

From an SEO perspective, users frequently search for terms like "cyclobutane derivatives in drug discovery", "trifluoromethyl group benefits", and "amino alcohol applications". These queries reflect the growing interest in the compound's potential. Additionally, discussions on platforms like ResearchGate and PubMed highlight its relevance in fragment-based drug design and medicinal chemistry optimization. By addressing these topics, this article aims to provide a comprehensive resource for scientists and industry professionals.

Another area of interest is the compound's role in green chemistry. The incorporation of trifluoromethyl groups is often associated with improved environmental profiles, as they can reduce the need for excessive dosing. This aligns with the broader shift toward sustainable pharmaceutical practices, a topic gaining traction in both academic and public forums. The 3-amino-3-(4-methoxy-2-(trifluoromethyl)phenyl)cyclobutan-1-ol thus represents a convergence of innovation and sustainability.

In conclusion, 3-amino-3-(4-methoxy-2-(trifluoromethyl)phenyl)cyclobutan-1-ol (CAS No. 2229522-85-2) is a multifaceted compound with significant potential in drug development and beyond. Its unique structural features, combined with its applicability in cutting-edge research, make it a subject of ongoing investigation. As the scientific community continues to explore its properties, this molecule is poised to play a pivotal role in advancing therapeutic solutions.